Cas no 906152-30-5 (N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide)

• Product Name: N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide
• CAS No: 906152-30-5
• MF: C₁₇H₁₄N₄O₅S
• MW: 386.381862163544
• CID: 5496047
• Update Time: 2025-10-31

N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[4-(6-methoxy-3-pyridazinyl)phenyl]-3-nitro-
• N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide

• Inchi： 1S/C17H14N4O5S/c1-26-17-10-9-16(18-19-17)12-5-7-13(8-6-12)20-27(24,25)15-4-2-3-14(11-15)21(22)23/h2-11,20H,1H3
• InChI Key： MBVPIPWSEPWTKA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(OC)C=C3)C=C2)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide

Professional Introduction to N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide (CAS No. 906152-30-5)

N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide, identified by its CAS number 906152-30-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule, featuring a nitrobenzene core substituted with a phenyl group and a pyridazine moiety, contributes to its unique chemical and pharmacological properties.

The N-4-(6-methoxypyridazin-3-yl)phenyl part of the molecule is particularly noteworthy, as it introduces a pyridazine ring linked to a phenyl group through an amide bond. The presence of the 6-methoxypyridazine moiety enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the 3-nitrobenzene substituent imparts electron-withdrawing properties, influencing the molecule's reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable candidates for therapeutic applications. The sulfonamide group in N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide is strategically positioned to interact with biological targets, potentially modulating pathways associated with inflammation, metabolism, and cell signaling.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the nitro group into the benzene ring enhances the electrophilic nature of the molecule, facilitating further functionalization. This property is particularly useful in medicinal chemistry, where such modifications can lead to the discovery of new drug candidates with improved efficacy and selectivity.

Recent studies have highlighted the potential of nitroaromatic compounds as antitumor agents. The nitro group in N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide can be reduced to an amine under specific conditions, leading to the formation of new pharmacophores. This redox chemistry is exploited in various therapeutic strategies, including prodrug design, where the nitro group serves as a handle for controlled release of active species.

The pyridazine ring is another key structural feature that contributes to the compound's biological activity. Pyridazines are heterocyclic compounds that are widely recognized for their role in medicinal chemistry due to their ability to engage with biological targets such as enzymes and receptors. The methoxy group on the pyridazine ring further modulates its electronic properties, enhancing its interaction with biological systems.

In vitro studies have demonstrated that N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide exhibits inhibitory activity against several enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may interfere with pathways involved in cancer progression by inhibiting key enzymes such as kinases and phosphodiesterases. These findings are particularly exciting given the growing demand for targeted therapies in oncology.

The sulfonamide group also plays a crucial role in modulating the compound's pharmacokinetic properties. Sulfonamides are known for their ability to form stable hydrogen bonds with biological targets, which enhances binding affinity and duration. This property is particularly valuable in drug development, where long-lasting interactions with therapeutic targets can lead to improved treatment outcomes.

The potential applications of N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide extend beyond oncology. Research indicates that this compound may also have applications in managing inflammatory diseases and metabolic disorders. The ability of sulfonamides to modulate enzyme activity suggests that they could be used to target pathways involved in these conditions.

The synthesis and characterization of this compound have been refined through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for further biological evaluation.

In conclusion, N-4-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide (CAS No. 906152-30-5) is a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activities. The combination of a nitrobenzene core, a phenyl group, a pyridazine moiety, and a sulfonamide substituent creates a molecule with significant potential for modulating various biological pathways. Continued research into this compound is likely to yield valuable insights into its pharmacological properties and therapeutic applications.